4-Chloro-5-hydroxy-2-phenylpyridazin-3(2H)-one

• CAS No.: 1698-65-3
• Molecular Formula: C10H7ClN2O2
• Molecular Weight: 222.63 g/mol
• IUPAC Name: 4-chloro-5-hydroxy-2-phenylpyridazin-3-one
• InChI: InChI=1S/C10H7ClN2O2/c11-9-8(14)6-12-13(10(9)15)7-4-2-1-3-5-7/h1-6,14H
• InChI Key: HYZCDNSVEFVQSZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C(=C(C=N2)O)Cl

Description

4-Chloro-5-hydroxy-2-phenylpyridazin-3(2H)-one is a useful research compound. Its molecular formula is C10H7ClN2O2 and its molecular weight is 222.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4,5-Dichloro-2-phenylpyridazin-3-one (2.4 g, 0.01 moles) was suspended in ethanol (50 ml) and potassium hydroxide (2.0 g, 0.03 moles) was added in water (20 ml). Refluxed for 4 hours. Evaporated to dryness and added water. Acidified to pH2 with c. hydrochloric acid. Filtered off the product as a buff solid and dried in a desiccator. (2.1 g) Took 0.5 g and dissolved in methanol, filtered and evaporated. Triturated with ether to give the product as a cream solid. (0.4 g, 76%)